Cas no 6642-21-3 (2-Butenoic acid,2-(acetylamino)-3-methyl-)
6642-21-3 structure
Product Name:2-Butenoic acid,2-(acetylamino)-3-methyl-
CAS No:6642-21-3
MF:C7H11NO3
MW:157.167142152786
CID:526130
PubChem ID:138799
Update Time:2025-04-19
2-Butenoic acid,2-(acetylamino)-3-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 2-Butenoic acid,2-(acetylamino)-3-methyl-
- 2-acetamido-3-methylbut-2-enoic acid
- Crotonic acid, 2-acetamido-3-methyl-
- NSC 401062
- NSC14419
- 6642-21-3
- DTXSID60216640
- 2-(acetylamino)-3-methyl-2-butenoic acid
- N-acetyl-2,3-dehydrovaline
- NSC401062
- 2-acetamido-3-methyl-but-2-enoic acid
- 2-Butenoic acid, 2-(acetylamino)-3-methyl-
- SCHEMBL901289
- NSC-401062
- NSC-14419
- AN-037/25115002
- NSC 14419
-
- Inchi: 1S/C7H11NO3/c1-4(2)6(7(10)11)8-5(3)9/h1-3H3,(H,8,9)(H,10,11)
- InChI Key: VVBDLUDKPUDRKT-UHFFFAOYSA-N
- SMILES: OC(/C(=C(/C)\C)/NC(C)=O)=O
Computed Properties
- Exact Mass: 157.07393
- Monoisotopic Mass: 157.07389321g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 214
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 66.4Ų
Experimental Properties
- PSA: 66.4
2-Butenoic acid,2-(acetylamino)-3-methyl- Related Literature
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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